(1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans
Overview
Description
(1R,3R)-1-(Bromomethyl)-3-(methylsulfanyl)cyclobutane, trans (abbreviated as BMSCB) is a cyclobutane derivative with a bromomethyl and a methylsulfanyl group. It is a synthetic compound and is used in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of (1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans is not well understood. However, it is believed that the bromomethyl and methylsulfanyl groups interact with the cyclobutane ring to form a stable structure. This interaction is believed to be responsible for the stability of the compound and its ability to act as a catalyst or ligand.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may interact with certain enzymes or receptors in the body, leading to changes in biochemical or physiological processes.
Advantages and Limitations for Lab Experiments
(1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans has several advantages for use in laboratory experiments. It is relatively stable and can be used in a variety of reactions. It is also relatively inexpensive and can be easily synthesized in the laboratory. However, this compound also has some limitations. For example, it is not very soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
There are a variety of potential future directions for (1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans research. It could be used as a catalyst for the synthesis of more complex molecules, or it could be used as a ligand for coordination compounds. It could also be used to study the structure and reactivity of cyclobutanes, or to develop new drugs or therapies. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound.
Synthesis Methods
(1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans can be synthesized using a variety of methods. One of the most common methods involves the reaction between an aldehyde and a methylsulfanyl chloride. This reaction is carried out in an inert atmosphere, such as argon or nitrogen, and is catalyzed by a base, such as sodium hydroxide or potassium carbonate. The reaction is exothermic, and the resulting product is a mixture of the desired this compound and other byproducts.
Scientific Research Applications
(1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand for coordination compounds. It is also used as a model compound for studying the structure and reactivity of cyclobutanes.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans involves the conversion of a cyclobutane derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutane", "Methylsulfanyl chloride", "Sodium hydride", "Bromomethane" ], "Reaction": [ "Step 1: Cyclobutane is treated with methylsulfanyl chloride in the presence of sodium hydride to form (1r,3r)-1-(methylsulfanyl)cyclobutane.", "Step 2: (1r,3r)-1-(methylsulfanyl)cyclobutane is then reacted with bromomethane to form (1r,3r)-1-(bromomethyl)-3-(methylsulfanyl)cyclobutane, trans." ] } | |
| 2613381-70-5 | |
Molecular Formula |
C6H11BrS |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
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